CGH 2466 dihydrochloride
CGH 2466 dihydrochloride
Adenosine A1, A2B and A3 receptor antagonist (IC50 values are 19, 21, and 80 nM respectively). Also inhibits p38 MAPK (IC50 = 187 - 400 nM) and phosphodiesterase type 4D (IC50 = 22 nM). Displays potent anti-inflammatory effects in vitro and in vivo. Potentially useful for asthma and chronic obstructive pulmonary disease (COPD) research.
Brand Name:
Vulcanchem
CAS No.:
1177618-54-0
VCID:
VC0004489
InChI:
InChI=1S/C14H9Cl2N3S.2ClH/c15-10-2-1-9(7-11(10)16)12-13(20-14(17)19-12)8-3-5-18-6-4-8;;/h1-7H,(H2,17,19);2*1H
SMILES:
C1=CC(=C(C=C1C2=C(SC(=N2)N)C3=CC=NC=C3)Cl)Cl.Cl.Cl
Molecular Formula:
C14H11Cl4N3S
Molecular Weight:
395.1 g/mol
CGH 2466 dihydrochloride
CAS No.: 1177618-54-0
Inhibitors
VCID: VC0004489
Molecular Formula: C14H11Cl4N3S
Molecular Weight: 395.1 g/mol
| CAS No. | 1177618-54-0 |
|---|---|
| Product Name | CGH 2466 dihydrochloride |
| Molecular Formula | C14H11Cl4N3S |
| Molecular Weight | 395.1 g/mol |
| IUPAC Name | 4-(3,4-dichlorophenyl)-5-pyridin-4-yl-1,3-thiazol-2-amine;dihydrochloride |
| Standard InChI | InChI=1S/C14H9Cl2N3S.2ClH/c15-10-2-1-9(7-11(10)16)12-13(20-14(17)19-12)8-3-5-18-6-4-8;;/h1-7H,(H2,17,19);2*1H |
| Standard InChIKey | WHXRCTIBFLXKFD-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C2=C(SC(=N2)N)C3=CC=NC=C3)Cl)Cl.Cl.Cl |
| Canonical SMILES | C1=CC(=C(C=C1C2=C(SC(=N2)N)C3=CC=NC=C3)Cl)Cl.Cl.Cl |
| Description | Adenosine A1, A2B and A3 receptor antagonist (IC50 values are 19, 21, and 80 nM respectively). Also inhibits p38 MAPK (IC50 = 187 - 400 nM) and phosphodiesterase type 4D (IC50 = 22 nM). Displays potent anti-inflammatory effects in vitro and in vivo. Potentially useful for asthma and chronic obstructive pulmonary disease (COPD) research. |
| Synonyms | 4-(3,4-Dichlorophenyl)-5-(4-pyridinyl)-2-thiazolamine dihydrochloride |
| PubChem Compound | 16759176 |
| Last Modified | Nov 11 2021 |
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